Cas no 1216531-81-5 (N-(1,3-benzothiazol-2-yl)-N-2-(dimethylamino)ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-2-(dimethylamino)ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride
• CAS No: 1216531-81-5
• MF: C₁₆H₂₀ClN₅OS
• MW: 365.880900382996
• CID: 6262262
• PubChem ID: 71779932
• Update Time: 2025-06-11

N-(1,3-benzothiazol-2-yl)-N-2-(dimethylamino)ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-N-2-(dimethylamino)ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride
• AKOS026684905
• SR-01000920712
• VU0634011-1
• 1216531-81-5
• N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-methylpyrazole-3-carboxamide;hydrochloride
• SR-01000920712-1
• N-(benzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-5-carboxamide hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-1-methyl-1H-pyrazole-5-carboxamide hydrochloride
• F5085-0023

• Inchi： 1S/C16H19N5OS.ClH/c1-19(2)10-11-21(15(22)13-8-9-17-20(13)3)16-18-12-6-4-5-7-14(12)23-16;/h4-9H,10-11H2,1-3H3;1H
• InChI Key： HBCCPHFYDLHMJH-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N=C1N(C(C1=CC=NN1C)=O)CCN(C)C

Computed Properties

• Exact Mass: 365.1077091g/mol
• Monoisotopic Mass: 365.1077091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-N-2-(dimethylamino)ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride

Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-N-2-(dimethylamino)ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride (CAS No. 1216531-81-5)

N-(1,3-benzothiazol-2-yl)-N-2-(dimethylamino)ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride (CAS No. 1216531-81-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique benzothiazole and pyrazole moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's molecular structure combines a benzothiazole core with a dimethylaminoethyl side chain, linked to a methylpyrazole carboxamide group. This arrangement is believed to enhance its binding affinity to certain enzymes or receptors, making it a candidate for further investigation in therapeutic areas such as neurology and oncology. The hydrochloride salt form improves its solubility, facilitating in vitro and in vivo studies.

Recent trends in scientific literature highlight growing interest in small-molecule inhibitors and modulators, with compounds like CAS No. 1216531-81-5 being explored for their potential to address unmet medical needs. For instance, questions such as "How does N-(1,3-benzothiazol-2-yl)-N-2-(dimethylamino)ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride interact with kinase enzymes?" or "What are the pharmacokinetic properties of this compound?" are frequently searched in academic and industry databases.

From a synthetic chemistry perspective, the preparation of CAS No. 1216531-81-5 involves multi-step organic reactions, including amide bond formation and quaternization of the tertiary amine. The purity and stability of the compound are critical for reproducible experimental results, prompting researchers to employ advanced analytical techniques like HPLC and NMR spectroscopy for characterization.

In the context of drug discovery, this compound's potential as a lead molecule is under evaluation. Its structure-activity relationship (SAR) is being studied to optimize efficacy and reduce off-target effects. Given the rising demand for precision medicine, such investigations align with the broader goal of developing targeted therapies with minimal side effects.

Another area of interest is the compound's metabolic stability and toxicity profile, which are essential for translational research. Preclinical studies are ongoing to assess its suitability for further development, with a focus on parameters like bioavailability and half-life. These aspects are frequently queried in search engines, reflecting the compound's relevance in contemporary research.

Beyond its pharmaceutical potential, N-(1,3-benzothiazol-2-yl)-N-2-(dimethylamino)ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride is also a subject of computational chemistry studies. Molecular docking and dynamics simulations are used to predict its interactions with biological targets, saving time and resources in the drug development pipeline. Such approaches are increasingly popular among researchers seeking to accelerate discovery.

In summary, CAS No. 1216531-81-5 represents a promising scaffold in medicinal chemistry, with its benzothiazole-pyrazole hybrid structure offering diverse opportunities for innovation. As scientific inquiries into its mechanisms and applications continue, this compound is poised to remain a focal point in the search for novel bioactive molecules.